N-allyl-4-methyl-piperazine-1-carboxyamide

• Molecular Formula: C10H19N3O
• Molecular Weight: 197.28 g/mol
• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-prop-2-enylacetamide
• InChI: InChI=1S/C10H19N3O/c1-3-4-11-10(14)9-13-7-5-12(2)6-8-13/h3H,1,4-9H2,2H3,(H,11,14)
• InChI Key: IVAKWLRTWUHDEY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NCC=C

Description

N-allyl-4-methyl-piperazine-1-carboxyamide is a useful research compound. Its molecular formula is C10H19N3O and its molecular weight is 197.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a chloroform solution (70 mL) of allylamine (400 mg, 7.00 mmol) were added triethylamine (1.31 mL, 9.45 mmol) and 4-nitrophenyl chloroformate (1.62 g, 8.06 mmol), and the mixture was stirred overnight at room temperature. To this reaction solution was added 1-methylpiperazine (771 mg, 7.70 mmol), and the mixture was stirred overnight at room temperature. The reaction solution was evaporated under reduced pressure. To thus obtained residue was added ethyl acetate, and precipitated insoluble matter was filtered off. The filtrate was concentrated, and thus obtained residue was purified with NH type silica gel column chromatography (hexane:ethyl acetate=5:1, ethyl acetate), and silica gel column chromatography (ethyl acetate, chloroform:methanol=20:1 to 5:1) to obtain the title compound (1.38 g, quant.) as a colorless powder.